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Compound of Interest

Compound Name: 3-Bromo-2-chlorothiophene

Cat. No.: B1270748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromo-2-chlorothiophene, a
halogenated thiophene derivative of significant interest in organic synthesis and medicinal
chemistry. This document details its chemical structure, IUPAC nomenclature, physicochemical
properties, and a representative synthetic protocol.

Chemical Structure and IUPAC Name

3-Bromo-2-chlorothiophene is a substituted five-membered aromatic heterocycle containing
a sulfur atom. The thiophene ring is substituted with a bromine atom at the 3-position and a
chlorine atom at the 2-position.

The unequivocal IUPAC name for this compound is 3-bromo-2-chlorothiophene.[1]

Structural Diagram

Caption: 2D structure of 3-Bromo-2-chlorothiophene.

Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-Bromo-2-chlorothiophene is presented below.
This data is crucial for its application in synthesis and for its characterization.
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Property Value

Molecular Formula C4H2BrCIS

Molecular Weight 197.48 g/mol [1][2]

Boiling Point 70 °C at 9 mmHg

Density 1.808 g/mL at 25 °C

Refractive Index (n20/D) 1.6

Appearance Clear colorless to yellowish liquid
CAS Number 40032-73-3[1]

Spectroscopic data for 3-Bromo-2-chlorothiophene is available and includes 13C NMR and
Mass Spectrometry data which can be found in public databases such as PubChem.[1]

Experimental Protocol: Synthesis of 3-Bromo-2-
chlorothiophene

While a specific, detailed protocol for the direct synthesis of 3-Bromo-2-chlorothiophene is
not readily available in the public literature, a plausible method involves the electrophilic
bromination of 2-chlorothiophene. The following is a representative protocol based on
established methods for the bromination of thiophene derivatives.

Reaction: Bromination of 2-chlorothiophene

Materials:

2-chlorothiophene

N-Bromosuccinimide (NBS)

Anhydrous N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Saturated aqueous sodium thiosulfate solution
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e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate (MgSO4)
Procedure:

» Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve 2-chlorothiophene (1.0 eq.) in anhydrous DMF.

» Reagent Addition: Cool the solution to 0 °C in an ice bath. Add N-Bromosuccinimide (1.05
eg.) portion-wise over 30 minutes, ensuring the temperature remains below 5 °C.

» Reaction Monitoring: Allow the reaction mixture to slowly warm to room temperature and stir
for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas
Chromatography-Mass Spectrometry (GC-MS).

o Workup: Upon completion, pour the reaction mixture into water and extract with
dichloromethane (3 x 50 mL).

» Washing: Wash the combined organic layers sequentially with saturated aqueous sodium
thiosulfate solution, saturated aqueous sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by vacuum distillation or column chromatography on
silica gel to yield pure 3-Bromo-2-chlorothiophene.

Synthetic Workflow Diagram

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1270748?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

RRRRRRR

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Bromo-2-chlorothiophene.

Applications and Safety

Applications:

3-Bromo-2-chlorothiophene serves as a versatile building block in organic synthesis. Its utility
Is particularly noted in the preparation of more complex thiophene-containing molecules for
applications in:

e Pharmaceuticals: As an intermediate for the synthesis of active pharmaceutical ingredients.
e Agrochemicals: In the development of new pesticides and herbicides.

o Dyestuffs: As a precursor in the synthesis of organic dyes.

Safety and Handling:

3-Bromo-2-chlorothiophene is classified as a hazardous substance.[1] It is known to cause
skin and serious eye irritation and may cause respiratory irritation.[1] Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn
when handling this chemical. All work should be conducted in a well-ventilated fume hood. For
detailed safety information, refer to the Material Safety Data Sheet (MSDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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